3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H19NO3/c1-8(12(15)16)7-13(10-5-6-10)11(14)9-3-2-4-9/h8-10H,2-7H2,1H3,(H,15,16)
• InChI Key: ZVMUPWUWWIALSW-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C1CC1)C(=O)C2CCC2)C(=O)O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is a compound that has gained attention in the scientific community due to its potential use in various fields such as medicine, biochemistry, and pharmacology. It is a cyclic amino acid that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has several scientific research applications. It has been used as a building block in the synthesis of various bioactive compounds such as cyclic peptides and peptidomimetics. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Furthermore, it has been used as a tool in the study of protein-protein interactions and enzyme catalysis.

Mechanism of Action

The mechanism of action of 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is not fully understood. However, it is believed to work by inhibiting enzymes such as proteases and peptidases, which are involved in various physiological processes such as digestion and blood clotting.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of various enzymes such as trypsin, chymotrypsin, and thrombin. It has also been shown to have anticoagulant and antithrombotic effects. Furthermore, it has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid in lab experiments is its ability to selectively inhibit specific enzymes. This allows researchers to study the role of these enzymes in various physiological processes. However, one of the limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid. One of the areas of research is the development of new synthetic methods that are more efficient and cost-effective. Another area of research is the study of the compound's potential use in the treatment of various diseases such as cancer and cardiovascular disease. Furthermore, the compound's ability to cross the blood-brain barrier makes it a potential candidate for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis method of 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is complex and involves several steps. One of the most common methods used to synthesize this compound is the cyclization of N-protected amino acid derivatives using cyclizing agents such as triphosgene or oxalyl chloride. The resulting intermediate is then treated with a cyclopropylamine derivative to form the desired product.